Cas no 13559-66-5 (1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime)

1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime structure

13559-66-5 structure

Product Name:1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime

CAS No:13559-66-5

Molecular Formula:C₁₀H₁₇NO

Molecular Weight:167.24808

MDL:MFCD00210161

CID:178688

PubChem ID:5908504

1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime Properties

Names and Identifiers

- 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime
- Bicyclo[2.2.1]heptan-2-one,1,7,7-trimethyl-, oxime
- d-Camphoroxime
- 2-Camphanone oxime
- bornan-2-one oxime
- Camphor, d-oxime
- Camphor, oxime
- DL-Camphor oxime
- Kampferoxim
- NSC 193372
- AKOS 92216
- AURORA KA-474
- 2-NORBORNYEOXIME
- 2-bornanone,oxime
- 2-camphanoneoxime
- LABOTEST-BB LT00054586
- J-016924
- 2-Bornanone oxime
- Camphor, oxime, (1R)-
- 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime, (R)-
- Bicyclo(2.2.1)heptan-2-one, 1,7,7-trimethyl-, oxime, (+/-)-
- Campheroxim
- (1)-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-one oxime
- OVFDEGGJFJECAT-DHZHZOJOSA-N
- 2-BORNANONE, OXIME
- NCGC00270847-02
- (+)-Camphor oxime
- AKOS022088371
- NSC-193372
- (NE)-N-(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanylidene)hydroxylamine
- MFCD00210161
- WLN: L55 A CYTJ A1 A1 B1 CUNQ
- MS-22029
- EN300-06062
- 13559-66-5
- 36065-15-3
- N-{1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene}hydroxylamine
- AB01209869-01
- Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, oxime
- Bicyclo(2.2.1)heptan-2-one, 1,7,7-trimethyl-, oxime
- N-[(2E)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene]hydroxylamine
- 2792-42-9
- Camphoroxime
- (2E)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime
- Camphor, oxime (VAN)
- Bicyclo(2.2.1)heptan-2-one, 2,7,7-trimethyl-, oxime
- BRN 1865232
- CCG-48017
- NSC193372
- Camphor oxime
- D-Camphor oxime
- (1R)-Camphor oxime
- (E)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one oxime
- Z56755719
- SR-01000637593-1
- (1S)-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-one oxime
- CS-0356843
- 37939-80-3
- DTXSID501220090
- HMS547G06
- Bicyclo[2.2.1]heptan-2-one,7,7-trimethyl-, oxime
- CS-0118002
- AKOS003271922
- AB01209869-04
- EINECS 236-945-2
- SCHEMBL10957835
- AI3-19975
- EINECS 242-491-6
- EINECS 252-858-2
- Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, oxime, (1R)-
- MDL： MFCD00210161
- InChIKey： OVFDEGGJFJECAT-DHZHZOJOSA-N
- Inchi： InChI=1S/C10H17NO/c1-9(2)7-4-5-10(9,3)8(6-7)11-12/h7,12H,4-6H2,1-3H3/b11-8+
- SMILES： CC1(C)C2CCC1(C)/C(=N/O)/C2

Computed Properties

Exact Mass: 167.13111
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 167.131
Heavy Atom Count: 12
Complexity: 244
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 32.6

Experimental Properties

LogP: 2.66280
PSA: 32.59
Refractive Index: 1.568
Boiling Point: 243ºC at 760mmHg
Melting Point: 110 °C
Flash Point: 136.5ºC
Color/Form: Not determined
Solubility: Not determined
Density: 1.14g/cm3

1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB224157-25 g	1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime, 95%; .	13559-66-5	95%	25g	€123.30	2023-05-20

1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime Related Literature

1. Organoaluminium complexes with sterically demanding oximato ligands: does a bulky and rigid ligand backbone change the aggregation motif?

Matthias Ullrich,Norbert W. Mitzel,Klaus Bergander,Roland Fr?hlich Dalton Trans. 2006 714
2. Preparation, crystal structure and attempts to cyclometallate tans-bis(D-camphor oxime-N)dichloropalladium(II)

Anthony G. Constable,Walter S. McDonald,Barbara Odell,Bernard L. Shaw J. Chem. Soc. Dalton Trans. 1983 2509
3. Studies on the preparation of camphorylidene derivatives of α-amino acids

David L. Gamble,William P. Hems,Brian Ridge J. Chem. Soc. Perkin Trans. 1 2001 248
4. Photoinduced molecular transformations. Part 119. Photochemical nitrogen insertion into bicyclo[2.2.1]heptanones; the photochemistry of oximes of (+)-fenchone and (+)-camphor

Hiroshi Suginome,Kenji Furukawa,Kazuhiko Orito J. Chem. Soc. Perkin Trans. 1 1991 917
5. Order–disorder phenomena. Part 2.—Order–disorder phase equilibria in D- and L-systems of camphor and related compounds

Chodziwadziwa C. Mjojo J. Chem. Soc. Faraday Trans. 2 1979 75 692
6. Unstable intermediates. Part XXXIX. The structure of iminoxy-radicals deduced from their electron spin resonance spectra in rigid media

W. M. Fox,M. C. R. Symons J. Chem. Soc. A 1966 1503
7. Electron spin resonance studies of oxidation. Part V. Reactions of lead tetra-acetate. (IV.) Iminoxy-radicals derived from oximes

B. C. Gilbert,R. O. C. Norman J. Chem. Soc. B 1966 86
8. Biosynthesis. Part XIX. Concerning the biosynthesis of (–)-camphor and (–)-borneol in Salvia officinalis

A. R. Battersby,D. G. Laing,R. Ramage J. Chem. Soc. Perkin Trans. 1 1972 2743
9. Oxidative deoximation

Hugo C. Araújo,Geraldo A. L. Ferreira,Jaswant R. Mahajan J. Chem. Soc. Perkin Trans. 1 1974 2257
10. Action of red light on solid (–)-2-chloro-2-nitrosocamphane: nuclear and electron paramagnetic resonance studies, reaction products, and solid-state photolysis reaction mechanisms

Nesreen N. Majeed,Gordon S. MacDougall,Andrew L. Porte,Ian H. Sadler J. Chem. Soc. Perkin Trans. 2 1988 1027

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